Cas no 2228588-39-2 (tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate
• CAS No: 2228588-39-2
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6198141
• PubChem ID: 165657254
• Update Time: 2025-07-25

tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate
• EN300-1873606
• 2228588-39-2

• Inchi： 1S/C15H24N2O2/c1-11(10-16)13(12-8-6-5-7-9-12)17-14(18)19-15(2,3)4/h5-9,11,13H,10,16H2,1-4H3,(H,17,18)
• InChI Key： CRILMLNZGNQVHF-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate

Professional Introduction to Compound with CAS No. 2228588-39-2 and Product Name: Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate

The compound with the CAS number 2228588-39-2 and the product name Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular formula and structural features of this compound make it a valuable candidate for further research and exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The carbamate functional group, present in Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate, is known for its ability to interact with various biological targets, making it a versatile scaffold for drug design. The tert-butyl group in the compound's name contributes to its stability and enhances its solubility in organic solvents, which is crucial for pharmaceutical formulations.

One of the most compelling aspects of this compound is its potential in the development of new therapeutic agents. Research has shown that carbamate derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate suggests that it may interact with enzymes and receptors involved in these pathways, offering a promising lead for further investigation.

Recent studies have highlighted the importance of structural optimization in carbamate-based drugs. By modifying the side chains and functional groups, researchers can fine-tune the biological activity and pharmacokinetic properties of these compounds. The presence of the amino group in the side chain of Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate provides a site for further chemical modification, allowing for the development of more potent and selective drug candidates.

The synthesis of Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a medicinal chemistry perspective, Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate represents an exciting opportunity for drug discovery. Its unique structural features make it a suitable candidate for virtual screening and high-throughput screening (HTS) campaigns to identify new therapeutic targets. Additionally, its stability and solubility characteristics make it an ideal candidate for formulation into oral or injectable dosage forms.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its structural properties may offer advantages in crop protection and material science. The versatility of Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate underscores its importance as a building block for innovative chemical synthesis.

In conclusion, Tert-butyl N-(3-amino-2-methyl-1-phenylpropyl)carbamate (CAS No. 2228588-39-2) is a compound with significant potential in pharmaceutical research and development. Its unique molecular structure, combined with its favorable physicochemical properties, makes it an attractive candidate for further exploration. As research continues to uncover new applications for carbamate-based compounds, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.